Cas no 647016-60-2 (4-Isothiazolecarbonitrile, 3-chloro-5-(3-methoxyphenyl)-)

• Product Name: 4-Isothiazolecarbonitrile, 3-chloro-5-(3-methoxyphenyl)-
• CAS No: 647016-60-2
• MF: C₁₁H₇ClN₂OS
• MW: 250.704079866409
• CID: 418472
• PubChem ID: 10944862
• Update Time: 2025-04-19

4-Isothiazolecarbonitrile, 3-chloro-5-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-chloro-5-(3-methoxyphenyl)-
• 3-chloro-5-(3-methoxyphenyl)-1,2-thiazole-4-carbonitrile
• DTXSID70449326
• 647016-60-2

• Inchi： 1S/C11H7ClN2OS/c1-15-8-4-2-3-7(5-8)10-9(6-13)11(12)14-16-10/h2-5H,1H3
• InChI Key： UXSCYAVUWFQKOS-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C2C=CC=C(C=2)OC)SN=1

Computed Properties

• Exact Mass: 249.99691
• Monoisotopic Mass: 249.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 45.91